2-chloro-N-[3-(1,2,4-triazol-1-ylmethyl)phenyl]acetamide

• IUPAC Name: 2-chloro-N-[3-(1,2,4-triazol-1-ylmethyl)phenyl]acetamide
• InChI: InChI=1S/C11H11ClN4O/c12-5-11(17)15-10-3-1-2-9(4-10)6-16-8-13-7-14-16/h1-4,7-8H,5-6H2,(H,15,17)
• InChI Key: CQJKSJZFLVUROS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CCl)CN2C=NC=N2
• Molecular Formula: C11H11ClN4O
• Molecular Weight: 250.68 g/mol

Description

2-chloro-N-[3-(1,2,4-triazol-1-ylmethyl)phenyl]acetamide is a synthetic compound that has received attention in scientific research for its potential as a pharmaceutical agent. This compound is also known as CTPI and has been studied for its potential use in the treatment of various diseases. In

Mechanism of Action

The mechanism of action of 2-chloro-N-[3-(1,2,4-triazol-1-ylmethyl)phenyl]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in the synthesis of cell wall components in fungi and bacteria. It may also work by inhibiting the activity of enzymes involved in the formation of beta-amyloid plaques in Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-N-[3-(1,2,4-triazol-1-ylmethyl)phenyl]acetamide has a range of biochemical and physiological effects. It has been shown to inhibit the growth of various fungi and bacteria, including Candida albicans and Staphylococcus aureus. It has also been shown to inhibit the formation of beta-amyloid plaques in Alzheimer's disease. Additionally, this compound has been shown to have antitumor activity in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-[3-(1,2,4-triazol-1-ylmethyl)phenyl]acetamide in lab experiments is its broad-spectrum antimicrobial activity. This makes it a useful tool for studying the mechanisms of action of various microorganisms. However, one limitation is that this compound may have toxic effects on certain cell types, which may limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research on 2-chloro-N-[3-(1,2,4-triazol-1-ylmethyl)phenyl]acetamide. Some possible areas of study include:
1. Further exploration of the compound's potential as a pharmaceutical agent for the treatment of various diseases.
2. Investigation of the compound's mechanisms of action in more detail, including its effects on specific enzymes and pathways.
3. Development of new synthetic methods for preparing this compound, with the goal of improving its yield and purity.
4. Exploration of the compound's potential as a diagnostic tool for detecting certain diseases or conditions.
5. Investigation of the compound's potential as a pesticide or herbicide in agriculture.
Conclusion:
In conclusion, 2-chloro-N-[3-(1,2,4-triazol-1-ylmethyl)phenyl]acetamide is a synthetic compound that has received attention in scientific research for its potential as a pharmaceutical agent. It has been shown to have antifungal, antibacterial, and antitumor properties, and may have potential in the treatment of various diseases. Further research is needed to fully understand the mechanisms of action of this compound and to explore its potential in various applications.

Synthesis Methods

The synthesis of 2-chloro-N-[3-(1,2,4-triazol-1-ylmethyl)phenyl]acetamide involves the reaction of 2-chloroacetamide with 3-(1,2,4-triazol-1-ylmethyl)aniline in the presence of a catalyst. The reaction takes place under reflux conditions in a solvent such as ethanol or methanol. The resulting product is then purified using techniques such as recrystallization or chromatography.

Scientific Research Applications

2-chloro-N-[3-(1,2,4-triazol-1-ylmethyl)phenyl]acetamide has been studied for its potential as a pharmaceutical agent. It has been shown to have antifungal, antibacterial, and antitumor properties. Studies have also shown that this compound may have potential in the treatment of diabetes, Alzheimer's disease, and other neurological disorders.